Cas no 100806-78-8 ((4-Pyrimidin-2-ylphenyl)methanol)

(4-Pyrimidin-2-ylphenyl)methanol Properties

Names and Identifiers

• Benzenemethanol,4-(2-pyrimidinyl)-
• (4-Pyrimidin-2-ylphenyl)methanol
• 4-Pyrimidin-2-ylbenzyl alcohol
• Benzenemethanol,4-(2-pyrimidinyl)
• Benzenemethanol, 4-(2-pyrimidinyl)-
• SB56935
• CS-0362938
• 100806-78-8
• MS-22450
• AKOS006344234
• SCHEMBL533651
• [4-(pyrimidin-2-yl)phenyl]methanol
• 4-(2-pyrimidinyl)benzenemethanol
• NUNFHGGALVZZAU-UHFFFAOYSA-N
• DTXSID00575440
• (4-(Pyrimidin-2-yl)phenyl)methanol
• MFCD09064975
• FT-0739554
• 4-(Pyrimidin-2-yl)benzyl alcohol
• G78883
• DB-058494
• +Expand

• MDL： MFCD09064975
• InChIKey： NUNFHGGALVZZAU-UHFFFAOYSA-N
• Inchi： 1S/C11H10N2O/c14-8-9-2-4-10(5-3-9)11-12-6-1-7-13-11/h1-7,14H,8H2
• SMILES： OCC1C=CC(C2N=CC=CN=2)=CC=1

Computed Properties

• Exact Mass: 186.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.079312947g/mol
• Heavy Atom Count: 14
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Experimental Properties

• LogP: 1.63590
• PSA: 46.01000
• Refractive Index: 1.606
• Boiling Point: Not available
• Melting Point: 76.5 °C
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: No data available
• Density: Not available

(4-Pyrimidin-2-ylphenyl)methanol Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： Harmful
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

(4-Pyrimidin-2-ylphenyl)methanol Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%